Cas no 878453-71-5 (4-[[1-[[3-[4-(Trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]methyl]piperidin-3-yl]methyl]morpholine)

• Product Name: 4-[[1-[[3-[4-(Trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]methyl]piperidin-3-yl]methyl]morpholine
• CAS No: 878453-71-5
• MF: C₂₀H₂₅F₃N₄O₂
• MW: 410.433315038681
• CID: 6780290
• PubChem ID: 6486002
• Update Time: 2025-11-07

4-[[1-[[3-[4-(Trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]methyl]piperidin-3-yl]methyl]morpholine Chemical and Physical Properties

Names and Identifiers

• 878453-71-5
• SCHEMBL15451741
• V-0219
• BDBM50604669
• HY-143312
• 4-[[1-[[3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]methyl]piperidin-3-yl]methyl]morpholine
• VFQGZIAZHIRPPQ-UHFFFAOYSA-N
• AKOS000678456
• EX-A6590
• AKOS024306723
• CS-0434447
• CHEMBL5208485
• 4-{[1-({3-[4-(Trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)-3-piperidinyl]methyl}morpholine
• DA-78809
• 4-[[1-[[3-[4-(Trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]methyl]piperidin-3-yl]methyl]morpholine

• Inchi： 1S/C20H25F3N4O2/c21-20(22,23)17-5-3-16(4-6-17)19-24-18(29-25-19)14-27-7-1-2-15(13-27)12-26-8-10-28-11-9-26/h3-6,15H,1-2,7-14H2
• InChI Key： VFQGZIAZHIRPPQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=NOC(CN2CCCC(CN3CCOCC3)C2)=N1)(F)F

Computed Properties

• Exact Mass: 410.19296054g/mol
• Monoisotopic Mass: 410.19296054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.6Ų

Additional information on 4-[[1-[[3-[4-(Trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]methyl]piperidin-3-yl]methyl]morpholine

Comprehensive Analysis of 4-[[1-[[3-[4-(Trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]methyl]piperidin-3-yl]methyl]morpholine (CAS No. 878453-71-5)

The compound 4-[[1-[[3-[4-(Trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]methyl]piperidin-3-yl]methyl]morpholine (CAS No. 878453-71-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethylphenyl group linked to a 1,2,4-oxadiazole core, makes it a valuable scaffold for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, given its structural similarity to bioactive molecules.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on precision medicine and targeted therapies, where 4-[[1-[[3-[4-(Trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]methyl]piperidin-3-yl]methyl]morpholine could play a pivotal role. Its morpholine and piperidine moieties further contribute to its versatility, enabling interactions with various biological targets.

The synthesis of CAS No. 878453-71-5 involves multi-step organic reactions, including cyclization and N-alkylation processes. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in medicinal chemistry. Notably, its 1,2,4-oxadiazole ring is a key pharmacophore, often associated with anti-inflammatory and antimicrobial properties, making it a hotspot for structure-activity relationship (SAR) studies.

From an industrial perspective, 4-[[1-[[3-[4-(Trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]methyl]piperidin-3-yl]methyl]morpholine is often explored for its potential in crop protection and pest management. The trifluoromethyl group enhances its lipophilicity, improving membrane permeability—a critical factor in agrochemical formulations. This aligns with the global push for sustainable agriculture and green chemistry, where efficient, low-toxicity compounds are prioritized.

In the context of drug delivery systems, the compound's balanced logP and hydrogen-bonding capacity make it a candidate for prodrug development. Researchers are investigating its potential to improve blood-brain barrier (BBB) penetration, a recurring challenge in central nervous system (CNS) drug design. Such applications are frequently searched in databases like PubMed and SciFinder, underscoring the compound's interdisciplinary appeal.

Quality control of CAS No. 878453-71-5 relies on advanced analytical techniques such as HPLC, LC-MS, and NMR spectroscopy. These methods ensure purity and consistency, which are critical for regulatory compliance in pharmaceutical manufacturing. The compound's stability under various pH conditions is also a topic of interest, particularly for formulation scientists working on oral bioavailability enhancement.

As the scientific community continues to explore 4-[[1-[[3-[4-(Trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]methyl]piperidin-3-yl]methyl]morpholine, its patent landscape is expanding. Key players in the biotech and pharma sectors are filing claims around its derivatives, signaling its commercial potential. This aligns with broader industry trends toward fragment-based drug discovery and scaffold hopping strategies.

In summary, CAS No. 878453-71-5 represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug development to agrochemical research—highlight its adaptability. For researchers and industry professionals, this compound offers a rich avenue for exploration, particularly in the realms of bioisosterism and molecular docking simulations.